- Preparation of α-fluorobis(phenylsulfonyl)methane (FBSM), Organic Syntheses, 2013, 90, 130-144
Cas no 3406-02-8 (Bis(phenylsulfonyl)methane)
Bis(phenylsulfonyl)methane structure
Product Name:Bis(phenylsulfonyl)methane
CAS No:3406-02-8
MF:C13H12O4S2
MW:296.361981391907
MDL:MFCD00007553
CID:317114
PubChem ID:87565029
Update Time:2025-04-19
Bis(phenylsulfonyl)methane Chemical and Physical Properties
Names and Identifiers
-
- Bis(phenylsulfonyl)methane
- Benzene,1,1'-[methylenebis(sulfonyl)]bis-
- (Methylenedisulfonyl)dibenzene
- (PhSO2)2CH2
- Bis(benzenesulfonyl)methane
- Bis-(phenylsulfonyl)-methan
- bis(phenylsulfonyl)methaneyl-1,3-butadiene
- BIS(PHENYLSULPHONYL)METHANE
- bis-phenylsulfonyl methane
- CH2(SO2Ph)2
- Di(phenylsulfonyl)methane
- METHYLENEBIS(PHENYL SULFONE)
- 1,1'-[Methylenebis(sulfonyl)]bis[benzene]
- NSC 47076
- (Methylenebis(sulphonyl))bisbenzene
- Benzene, 1,1'-[methylenebis(sulfonyl)]bis-
- MLS002608794
- QCHNSJNRFSOCLJ-UHFFFAOYSA-N
- AK114309
- {[(phenylsulfonyl)methyl]sulfonyl}benzene
- bisphenylsulfonylmethane
- Maybridge3_003227
- Bis(phenylsulfonyl)-methane
- Bis(phenylsulfonyl)methane, 96%
- C13H12O4S2
- [Methylenebis(sulfonyl)]bisbenzene
- HMS3085I15
- HMS1440C15
- CCG-253683
- NS00048845
- DTXSID10187659
- METHANE, BIS(PHENYLSULFONYL)-
- SMR001527537
- EINECS 222-291-5
- SCHEMBL64761
- IDI1_014614
- FT-0634839
- UNII-X638VBN9T9
- AKOS000279585
- B2167
- A912370
- ([(Phenylsulfonyl)methyl]sulfonyl)benzene #
- NSC-47076
- NSC47076
- 3406-02-8
- 4,4-(4,4-ISOPROPYLIDENEDIPHENOXY)BIS(PHTHALICANHYDRIDE)
- 1,1'-(METHYLENEBIS(SULFONYL))BIS(BENZENE)
- X638VBN9T9
- (benzenesulfonyl)methanesulfonylbenzene
- CS-B0727
- CHEMBL1865838
- Bis(phenylsulfonyl)methane, purum, >=97.0% (HPLC)
- BENZENE, 1,1'-(METHYLENEBIS(SULFONYL))BIS-
- AG-205/03629020
- benzenesulfonylmethylsulfonylbenzene
- SY011036
- DS-6440
- J-519888
- MFCD00007553
- DTXCID20110150
- [methylenebis(sulphonyl)]bisbenzene
- DB-022680
-
- MDL： MFCD00007553
- Inchi： 1S/C13H12O4S2/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key： QCHNSJNRFSOCLJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(CS(C1C=CC=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 296.01800
- Monoisotopic Mass: 296.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 85
Experimental Properties
- Color/Form: White solid
- Density: 1.363
- Melting Point: 120.0 to 123.0 deg-C
- Boiling Point: 552.8°C at 760 mmHg
- Flash Point: 374.4°C
- Refractive Index: 1.4360 (estimate)
- PSA: 85.04000
- LogP: 4.05330
- Solubility: Not determined
Bis(phenylsulfonyl)methane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Bis(phenylsulfonyl)methane Customs Data
- HS CODE：2904100000
- Customs Data：
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Bis(phenylsulfonyl)methane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A184657-1g |
Bis(phenylsulfonyl)methane |
3406-02-8 | 98% | 1g |
$21.0 | 2024-04-19 | |
| Ambeed | A184657-5g |
Bis(phenylsulfonyl)methane |
3406-02-8 | 98% | 5g |
$73.0 | 2024-04-19 | |
| Ambeed | A184657-10g |
Bis(phenylsulfonyl)methane |
3406-02-8 | 98% | 10g |
$130.0 | 2024-04-19 | |
| Ambeed | A184657-25g |
Bis(phenylsulfonyl)methane |
3406-02-8 | 98% | 25g |
$242.0 | 2024-04-19 | |
| Ambeed | A184657-100g |
Bis(phenylsulfonyl)methane |
3406-02-8 | 98% | 100g |
$798.0 | 2024-04-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY011036-10g |
Bis(phenylsulfonyl)methane |
3406-02-8 | ≥95% | 10g |
¥1026.00 | 2025-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2167-25G |
Bis(phenylsulfonyl)methane |
3406-02-8 | >98.0%(GC) | 25G |
¥3,650.00 | 2021-05-19 | |
| TRC | B481473-250mg |
Bis(phenylsulfonyl)methane |
3406-02-8 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B481473-500mg |
Bis(phenylsulfonyl)methane |
3406-02-8 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B481473-2.5g |
Bis(phenylsulfonyl)methane |
3406-02-8 | 2.5g |
$ 95.00 | 2022-06-07 |
Bis(phenylsulfonyl)methane Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hexamethyldisilazane , Potassium hydride Solvents: Tetrahydrofuran ; 20 - 30 min, 0 °C; 30 min, rt
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C; 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C; 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled
Reference
Bis(phenylsulfonyl)methane Raw materials
Bis(phenylsulfonyl)methane Preparation Products
Bis(phenylsulfonyl)methane Related Literature
-
Xavier Companyó,Guillem Valero,Victor Ceban,Teresa Calvet,Mercé Font-Bardía,Albert Moyano,Ramon Rios Org. Biomol. Chem. 2011 9 7986
-
Jing Jiang,Ying Hu,Xin Cai,Liudi Wang,Yanwei Hu,Shaohua Chen,Shilei Zhang,Yinan Zhang Org. Biomol. Chem. 2018 16 2619
-
Andrea-Nekane R. Alba,Xavier Companyó,Ramon Rios Chem. Soc. Rev. 2010 39 2018
-
Pengfei Qian,Shilei Zhang,Fan Luo,Jiarui Wang,Xinyu Zhang,Xuejun Liu,Xiaodong Chen,Wei Wang,Xiaobei Chen Chem. Commun. 2022 58 11458
-
Dugald J. MacDougall,Alan R. Kennedy,Bruce C. Noll,Kenneth W. Henderson Dalton Trans. 2005 2084
3406-02-8 (Bis(phenylsulfonyl)methane) Related Products
- 2139-06-2(Sulfoxonium, dimethyl-, bis(phenylsulfonyl)methylide)
- 2292-72-0(Sulfonium, [bis(phenylsulfonyl)methyl]dimethyl-, inner salt)
- 15296-86-3(Benzene,[[(phenylsulfonyl)methyl]thio]-)
- 59431-14-0(methylthiomethyl phenyl sulfone)
- 112520-09-9(Benzo[1,3]dithiole 1,1,3,3-tetraoxide)
- 15310-28-8(BIS-(TOLUENE-4-SULFONYL)-METHANE)
- 54888-34-5(Benzene,1,1'-[methylenebis(sulfinyl)]bis-)
- 19472-81-2(Benzene,1,1'-[methylenebis(sulfonyl)]bis-, ion(1-), potassium (9CI))
- 2394-07-2(Benzene, 1,1'-[[(methylsulfonyl)methylene]bis(sulfonyl)]bis-)
- 54384-18-8(PHENYLSULFINYL)(PHENYLSULFONYL)METHANE)
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